Preparation of ZnFe2O4 nanostructures and highly efficient visible-light-driven hydrogen generation with the assistance of nanoheterostructures†
Journal of Materials Chemistry A Pub Date: 2015-03-11 DOI: 10.1039/C5TA00737B
Abstract
ZnFe2O4 is a promising visible-light-driven photocatalyst with high energy level CBM for hydrogen generation. However, it could only be synthesized in the bulk form and its photocatalytic activities are limited by the rapid recombination of photo-generated carriers. Here, we report the preparation of a ZnFe2O4 nanostructure in ultrathin hollow sphere morphology with a 10 nm thick shell, which could shorten the diffusion distance of photo-generated carriers to minimize their interior recombination. Furthermore, ZnFe2O4/ZnO nanoheterostructures, containing 15 nm size heterojunctions, could be synthesized facilely. We have found that this unique structure endows ZnFe2O4/ZnO with a large separation of photo-generated carriers. The hydrogen generation rate of ZnFe2O4/ZnO nanoheterostructures without co-catalysts is up to 2.15 mmol h−1 g−1 under visible light irradiation (λ > 420 nm), which is 45 times higher than the best yields ever reported for ZnFe2O4-based photocatalysts. These research results provide a general and effective route to synthesize other nanoheterostructures for a variety of applications.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 157701-72-9
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CAS no.: 12025-32-0
